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Compound of Interest

Compound Name: Glycine-d5

Cat. No.: B027879 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This guide provides immediate, essential safety and

logistical information for the handling of Glycine-d5, a deuterated form of the amino acid

glycine. Adherence to these procedures will minimize risk and ensure the integrity of your

research.

Key Safety and Physical Data
A summary of the pertinent safety and physical property data for Glycine-d5 is provided in the

table below for easy reference.
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Property Value

Chemical Name Glycine-d5

CAS Number 4896-77-9

Molecular Formula C₂D₅NO₂

Molecular Weight 80.1 g/mol

Appearance Solid powder

Hazards
Causes skin irritation, serious eye irritation, may

cause respiratory irritation.[1][2]

Storage Temperature
Room temperature, away from light and

moisture.

Personal Protective Equipment (PPE)
When handling Glycine-d5, a comprehensive approach to personal protection is crucial to

prevent skin contact, eye irritation, and inhalation of the powder. The following PPE is

mandatory:

Eye Protection: Chemical splash goggles that meet ANSI Z.87.1 standards are required to

protect against airborne particles and potential splashes.

Hand Protection: Wear nitrile or latex gloves to prevent skin contact. It is advisable to double-

glove for added protection. Gloves should be inspected for any signs of degradation or

punctures before use and changed regularly.

Body Protection: A full-length laboratory coat should be worn and buttoned to protect the skin

and clothing from contamination.

Respiratory Protection: When handling the powder outside of a certified chemical fume hood,

a NIOSH-approved respirator is necessary to prevent inhalation of the dust.

Operational Plan: Step-by-Step Handling
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The following procedural guidance outlines the safe handling of Glycine-d5 from initial

preparation to the creation of a solution.

1. Preparation and Area Setup:

Ensure a clean and organized workspace.
If possible, perform all manipulations of the solid compound within a certified chemical fume
hood to minimize inhalation risk.
Have all necessary equipment readily available, including spatulas, weigh boats, beakers,
and the chosen solvent.
An emergency eyewash station and safety shower should be accessible.

2. Weighing the Compound:

On a calibrated analytical balance, place a clean weigh boat and tare the balance.
Carefully use a clean spatula to transfer the desired amount of Glycine-d5 powder to the
weigh boat.[3][4]
Record the exact weight of the compound.
To ensure all the weighed compound is transferred, you can re-weigh the boat after transfer
and calculate the difference, or rinse the weigh boat with the solvent into your receiving
vessel.[4]

3. Dissolving the Compound:

Transfer the weighed Glycine-d5 powder into a clean beaker or flask.
Add the desired solvent to the vessel.
Gently stir the mixture with a magnetic stir bar or by swirling the vessel until the solid is
completely dissolved.

Safe Handling Workflow
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A flowchart outlining the safe handling of Glycine-d5.

Disposal Plan
Proper disposal of chemical waste is critical for laboratory safety and environmental protection.

Solid Waste: Uncontaminated weigh boats and gloves can be disposed of in the regular

laboratory trash. Any materials grossly contaminated with Glycine-d5 powder should be

placed in a sealed bag and disposed of as chemical waste.

Liquid Waste: Based on available information for non-hazardous deuterated compounds and

other non-hazardous laboratory chemicals, aqueous solutions of Glycine-d5 can likely be

disposed of down the sanitary sewer with copious amounts of water.[5][6][7] However, it is

imperative to consult and adhere to your institution's specific waste disposal guidelines.

Some institutions may require all chemical waste, regardless of perceived hazard, to be

collected by a certified hazardous waste disposal company.[8][9][10]

Empty Containers: The original container of Glycine-d5, once empty, should be triple-rinsed

with a suitable solvent. The rinsate should be disposed of as liquid waste. After rinsing,

deface the label and dispose of the container in the appropriate recycling or trash receptacle

as per your institution's guidelines.[5][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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